Cas no 59769-38-9 (2-(4-fluorophenoxy)acetaldehyde)

2-(4-fluorophenoxy)acetaldehyde structure
59769-38-9 structure
Product Name:2-(4-fluorophenoxy)acetaldehyde
CAS No:59769-38-9
MF:C8H7FO2
MW:154.138386011124
MDL:MFCD09883138
CID:337332
PubChem ID:11051869
Update Time:2025-04-19

2-(4-fluorophenoxy)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • Acetaldehyde, (4-fluorophenoxy)-
    • 2-(4-fluorophenoxy)acetaldehyde
    • (4-Fluorphenoxy)-acetaldehyd
    • 2-(p-fluorophenoxy)acetaldehyde
    • 4-fluorophenoxyacetaldehyde
    • Acetaldehyde,(4-fluorophenoxy)
    • p-fluorophenoxyacetaldehyde
    • starbld0001542
    • 4-fluorophenoxy-acetaldehyde
    • Z854102568
    • AKOS011011629
    • EN300-1258627
    • A1-04918
    • SCHEMBL2561524
    • 59769-38-9
    • DTXSID10453341
    • p-fluorophenoxy acetaldehyde
    • ATJFHEFBESTYKU-UHFFFAOYSA-N
    • MDL: MFCD09883138
    • Inchi: 1S/C8H7FO2/c9-7-1-3-8(4-2-7)11-6-5-10/h1-5H,6H2
    • InChI Key: ATJFHEFBESTYKU-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OCC=O

Computed Properties

  • Exact Mass: 154.04300
  • Monoisotopic Mass: 154.04300762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 1.40340

2-(4-fluorophenoxy)acetaldehyde Pricemore >>

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2-(4-fluorophenoxy)acetaldehyde Production Method

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